N',3-dihydroxybenzene-1-carboximidamide

• IUPAC Name: N',3-dihydroxybenzenecarboximidamide
• InChI: InChI=1S/C7H8N2O2/c8-7(9-11)5-2-1-3-6(10)4-5/h1-4,10-11H,(H2,8,9)
• InChI Key: VAKNFLSIQNXPQH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)C(=NO)N
• Isomeric SMILES: C1=CC(=CC(=C1)O)/C(=N/O)/N
• Molecular Formula: C7H8N2O2
• Molecular Weight: 152.15 g/mol
• CAS RN: 175838-22-9

Description

N’,3-dihydroxybenzene-1-carboximidamide is a chemical compound with the formula C7H8N2O2 and a molecular weight of 152.15. It is typically used for research purposes.

Molecular Structure Analysis

The molecular structure of N’,3-dihydroxybenzene-1-carboximidamide is represented by the formula C7H8N2O2. The InChI code for this compound is 1S/C7H8N2O2/c8-7(9-11)5-2-1-3-6(10)4-5/h1-4,7,10H,8H2.

Physical And Chemical Properties Analysis

N’,3-dihydroxybenzene-1-carboximidamide is a powder that is stored at room temperature. More specific physical and chemical properties such as melting point, boiling point, and solubility are not provided in the available sources.

Scientific Research Applications

• Polymer Curing and Kinetics : N,N-dihydroxybenzene-1,3-dicarboximidoyl dichloride, a derivative of dihydroxybenzene, was used in a study to enhance the tensile strength and modulus of elastomers through 1,3-dipolar cycloaddition reactions. This research demonstrates the application of nitrile oxides, including dihydroxybenzene derivatives, in polymer binders, suggesting a significant role in room temperature curing processes of polymers (Fan, Tang, Hu, Lei, & Huo, 2018).

• Synthesis of Cannabinoids : A review on 1-n-pentyl-3,5-dihydroxybenzene, closely related to N',3-dihydroxybenzene-1-carboximidamide, discussed its use in synthesizing cannabinoids. This highlights its potential in the development of pain management, sedation, anti-inflammatory, and anti-hypertensive drugs (Yue, 2009).

• Anti-Hyperglycemic Evaluation : Carboximidamides derived from cyanamides, closely related to this compound, were evaluated for their anti-hyperglycemic properties. This study indicates the potential use of these compounds as agents against diabetes-induced pathological effects on blood glucose, liver, and kidney functions (Moustafa, Ahmed, Khodairy, Mabied, Moustafa, & El-Sayed, 2021).

• Wastewater Treatment : Research on the electrochemical destruction of 1,3-dihydroxybenzene, a compound similar to this compound, has been conducted. This study assessed the parameters influencing the degradation process, offering insights into the treatment of wastewater containing aromatic organic compounds (Zhelovitskaya, Dresvyannikov, & Shagidullin, 2020).

• Colorimetric Sensing of Dihydroxybenzene Isomers : A novel pyromellitic diimide derivative was synthesized for sensing dihydroxybenzene isomers. This derivative, related to this compound, showed potential in sensing applications due to its ability to exhibit different colors when interacting with different positional isomers of dihydroxybenzenes (Yu, Wang, Bai, Qu, Li, Ran, Sun, Jin, & Li, 2010).

• Electrochemical Synthesis Studies : The electrochemical oxidation of o-dihydroxybenzenes, closely related to this compound, was studied for its application in electrochemical synthesis. This research presents insights into the potential of dihydroxybenzenes in synthesizing new derivatives through electrochemical methods (Moghaddam, Kobarfard, Fakhari, Nematollahi, & Davarani, 2005).

• Catalysis in Polymer Synthesis : Studies on the synthesis of soluble alternating copoly(amide–imide)s used diimide dicarboxylic acids derived from dihydroxybenzene. These studies highlight the role of dihydroxybenzene derivatives in polymer synthesis, demonstrating their importance as catalysts in creating high-performance materials (Yang & Wei, 2001).

• Extraction and Recovery of Metals : Research on the use of N′-alkyloxypyridinecarboximidamides, similar to this compound, in the extraction of copper(II) from chloride solutions, showcased the potential of these compounds in metal recovery and purification processes (Wojciechowska, Wieszczycka, Aksamitowski, & Wojciechowska, 2017).

Safety and Hazards

Safety information for N’,3-dihydroxybenzene-1-carboximidamide indicates that it may cause skin irritation (H315), eye irritation (H319), and respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.